Cas no 37712-75-7 ((2R,4R)-1-Acetyl-4-hydroxypyrrolidine-2-carboxylic Acid)

(2R,4R)-1-Acetyl-4-hydroxypyrrolidine-2-carboxylic acid is a chiral pyrrolidine derivative characterized by its stereospecific (2R,4R) configuration, which is critical for applications in asymmetric synthesis and pharmaceutical intermediates. The presence of both acetyl and hydroxyl functional groups enhances its versatility as a building block in medicinal chemistry, particularly for the development of peptidomimetics and enzyme inhibitors. Its carboxylic acid moiety allows for further derivatization, while the hydroxyl group provides a site for selective modifications. This compound is valued for its high purity and well-defined stereochemistry, making it suitable for research in drug discovery and fine chemical synthesis. Its stability under standard conditions ensures reliable handling and storage.

(2R,4R)-1-Acetyl-4-hydroxypyrrolidine-2-carboxylic Acid structure

37712-75-7 structure

Product Name:(2R,4R)-1-Acetyl-4-hydroxypyrrolidine-2-carboxylic Acid

CAS No:37712-75-7

MF:C₇H₁₁NO₄

MW:173.166542291641

CID:297049

PubChem ID:667435

Update Time:2025-06-10

(2R,4R)-1-Acetyl-4-hydroxypyrrolidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- D-Proline,1-acetyl-4-hydroxy-, (4R)-
- D-Proline,1-acetyl-4-hydroxy-, cis-
- N-Acetyl-4-allo-hydroxy-D-proline
- D-Proline, 1-acetyl-4-hydroxy-, (4R)- (9CI)
- (2R,4R)-1-acetyl-4-hydroxypyrrolidine-2-carboxylic acid
- BDBM50476555
- EN300-158260
- CHEMBL397352
- Z1250093582
- 37712-75-7
- AKOS017511883
- SCHEMBL3799956
- (2R,4R)-1-acetyl-4-hydroxypyrrolidine-2-carboxylicacid
- (2R,4R)-1-Acetyl-4-hydroxypyrrolidine-2-carboxylic Acid
- Inchi： 1S/C7H11NO4/c1-4(9)8-3-5(10)2-6(8)7(11)12/h5-6,10H,2-3H2,1H3,(H,11,12)/t5-,6-/m1/s1
- InChI Key： BAPRUDZDYCKSOQ-PHDIDXHHSA-N
- SMILES： O[C@H]1CN(C(C)=O)[C@@H](C(=O)O)C1

Computed Properties

Exact Mass: 173.06883
Monoisotopic Mass: 173.069
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.1
Topological Polar Surface Area: 77.8Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 442.1±45.0 °C at 760 mmHg
Flash Point: 221.2±28.7 °C
PSA: 77.84
Vapor Pressure: 0.0±2.4 mmHg at 25°C

(2R,4R)-1-Acetyl-4-hydroxypyrrolidine-2-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(2R,4R)-1-Acetyl-4-hydroxypyrrolidine-2-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A585168-10mg	(2R,4R)-1-Acetyl-4-hydroxypyrrolidine-2-carboxylic Acid	37712-75-7		10mg	$ 58.00	2023-04-19
TRC	A585168-50mg	(2R,4R)-1-Acetyl-4-hydroxypyrrolidine-2-carboxylic Acid	37712-75-7		50mg	$ 184.00	2023-04-19
TRC	A585168-100mg	(2R,4R)-1-Acetyl-4-hydroxypyrrolidine-2-carboxylic Acid	37712-75-7		100mg	$ 265.00	2023-04-19
TRC	A585168-500mg	(2R,4R)-1-Acetyl-4-hydroxypyrrolidine-2-carboxylic Acid	37712-75-7		500mg	$ 839.00	2023-04-19
TRC	A585168-1g	(2R,4R)-1-Acetyl-4-hydroxypyrrolidine-2-carboxylic Acid	37712-75-7		1g	$ 1200.00	2023-09-08
A2B Chem LLC	AG01041-50mg	D-Proline, 1-acetyl-4-hydroxy-, (4R)- (9CI)	37712-75-7	95%	50mg	$111.00	2024-04-20
A2B Chem LLC	AG01041-100mg	D-Proline, 1-acetyl-4-hydroxy-, (4R)- (9CI)	37712-75-7	95%	100mg	$148.00	2024-04-20
A2B Chem LLC	AG01041-250mg	D-Proline, 1-acetyl-4-hydroxy-, (4R)- (9CI)	37712-75-7	95%	250mg	$197.00	2024-04-20
A2B Chem LLC	AG01041-500mg	D-Proline, 1-acetyl-4-hydroxy-, (4R)- (9CI)	37712-75-7	95%	500mg	$289.00	2024-04-20
A2B Chem LLC	AG01041-1g	D-Proline, 1-acetyl-4-hydroxy-, (4R)- (9CI)	37712-75-7	95%	1g	$362.00	2024-04-20

(2R,4R)-1-Acetyl-4-hydroxypyrrolidine-2-carboxylic Acid Related Literature

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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
2. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
3. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
5. Dissociative dynamics of O2 on Ag(110)†

Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445

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